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Compound of Interest

Compound Name: 6-Azido-N-Boc-hexylamine

Cat. No.: B159376

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Azido-N-Boc-hexylamine is a versatile bifunctional linker molecule widely employed in
bioconjugation and chemical biology.[1][2] Its structure incorporates a terminal azide group and
a tert-butyloxycarbonyl (Boc)-protected primary amine, separated by a six-carbon aliphatic
chain. This unique arrangement allows for a two-step, orthogonal conjugation strategy. The
azide moiety serves as a handle for copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC)
“click chemistry," a highly efficient and bioorthogonal reaction.[3][4][5][6][7] The Boc-protected
amine provides a latent primary amine that can be deprotected under acidic conditions to
enable subsequent amide bond formation or other amine-specific modifications.[8][9][10] This
linker is particularly valuable for the development of antibody-drug conjugates (ADCSs),
PROteolysis TArgeting Chimeras (PROTACS), and for attaching probes such as fluorophores or
biotin to biomolecules.[1][2][11]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Azido-N-Boc-hexylamine is
provided in the table below.
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Property Value

CAS Number 129392-87-6

Molecular Formula C11H22N402

Molecular Weight 242.32 g/mol [1]

Appearance White powder or liquid[10][11]
Purity Typically =98%][10]

Soluble in organic solvents such as DMSO,

Solubility )
DMF, and chlorinated hydrocarbons.

Experimental Workflow

The use of 6-Azido-N-Boc-hexylamine in a typical bioconjugation experiment follows a logical
sequence of steps. The following diagram illustrates a general workflow for conjugating a
molecule of interest (Molecule A) to a target biomolecule (Biomolecule B) using this linker. The
process involves the initial attachment of the linker to one molecule, followed by the
deprotection of the amine, and finally the "click" reaction with the second molecule.
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Step 1: Initial Conjugation

Start with
6-Azido-N-Boc-hexylamine

.

Couple to Molecule A
(e.g., via NHS ester activation of a carboxyl group on Molecule A)

.

Purify Molecule A-Linker-Boc
conjugate

Step 2: Ddprotection

Boc Deprotection
(e.g., using TFA)

Step 3: Click Chemistry

Purify Molecule A-Linker-NH2 Prepare Alkyne-modified
conjugate Biomolecule B

:

Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (Click Chemistry)

:

Purify final
Biomolecule B-Linker-Molecule A
conjugate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for 6-Azido-N-Boc-
hexylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159376#step-by-step-guide-to-using-6-azido-n-boc-
hexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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